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Compound Focus: 2-Methyl-1-undecanol

CAS No.: 10522-26-6

Cat. No.: S573240

Get Quote

Available Information on 2-Methyl-1-undecanol

The table below consolidates the identified physicochemical and safety data for 2-Methyl-1-undecanol

(CAS 10522-26-6).

Property Value / Information Source

Chemical
Formula

C12H26O [1]

Molecular Weight 186.33 g/mol [1] [2]

IUPAC Name 2-Methylundecan-1-ol [2]

Boiling Point 245 - 246 °C @ 760 mmHg (est.) [2]

Flash Point ~100 °C (est.) [2]

logP (o/w) ~4.76 (est.) [2]

Water Solubility ~16.18 mg/L @ 25 °C (est.) [2]

Odor Description Balsam [2]
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Property Value / Information Source

Primary Use Fragrance agent in cosmetics [3] [4]

Safety
Assessment

Not genotoxic; no skin sensitization potential. Assessed via read-across

approach.

[3]

Framework for HPLC Method Validation

Although specific methods for 2-Methyl-1-undecanol are not published, the process for developing and

validating an HPLC method is standardized. The following workflow outlines the key stages, based on

regulatory guidelines such as ICH Q2(R1) [5].
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Start Method Validation

Define Scope & Criteria
(Analyte, Matrix, Purpose)

Develop HPLC Method
(Column, Mobile Phase, etc.)

Assess Validation Parameters

Specificity/
Selectivity

Linearity &
Range

Accuracy
Precision

(Repeatability, 
Intermediate Precision)

LOD & LOQ Robustness

Compile Validation Report

Validated Method
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The core of the validation process involves experimentally testing the following key parameters to ensure the

method is fit for its purpose [5]:

Specificity & Selectivity: Confirm that the peak for 2-Methyl-1-undecanol is well-resolved from
other components, such as impurities or substances in the sample matrix. Techniques like Diode

Array Detection (DAD) can be used for peak purity analysis.
Linearity & Range: Prepare and analyze a series of standard solutions with at least five different

concentrations. The results should demonstrate a proportional relationship between concentration
and detector response (e.g., peak area), with a correlation coefficient (R²) of ≥ 0.99.

Accuracy: Perform recovery studies by spiking a known amount of 2-Methyl-1-undecanol into a
sample matrix. The measured amount should closely match the added amount, with a typical

recovery range of 98% - 102%.
Precision: This includes repeatability (injecting the same sample six times, with a %RSD of < 2%)

and intermediate precision (testing on different days, with different analysts or instruments).
LOD & LOQ: Determine the Limit of Detection (LOD, signal-to-noise ratio ≥ 3) and Limit of

Quantitation (LOQ, signal-to-noise ratio ≥ 10).
Robustness: Deliberately introduce small changes in method conditions (e.g., column temperature

±5°C, mobile phase pH) to ensure the method remains reliable.

Need Custom Synthesis?
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methylundecanol-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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